Cas no 651769-49-2 (Benzoic acid, 4-(1H-tetrazol-5-yl)-, propyl ester)

• Product name: Benzoic acid, 4-(1H-tetrazol-5-yl)-, propyl ester
• CAS No: 651769-49-2
• MF: C₁₁H₁₂N₄O₂
• MW: 232.23858
• CID: 403299
• PubChem ID: 71376580

Benzoic acid, 4-(1H-tetrazol-5-yl)-, propyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-(1H-tetrazol-5-yl)-, propyl ester
• propyl 4-(2H-tetrazol-5-yl)benzoate
• AKOS018718676
• DTXSID80799263
• 651769-49-2

• Inchi： InChI=1S/C11H12N4O2/c1-2-7-17-11(16)9-5-3-8(4-6-9)10-12-14-15-13-10/h3-6H,2,7H2,1H3,(H,12,13,14,15)
• InChI Key： ALRQAYQYDFXSOH-UHFFFAOYSA-N
• SMILES： CCCOC(=O)C1=CC=C(C=C1)C2=NNN=N2

Computed Properties

• Exact Mass: 232.09616
• Monoisotopic Mass: 232.09602564g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 80.8Ų
• XLogP3: 1.9

Experimental Properties

• PSA: 80.76